1-[3-({[1-(5-Bromo-2-fluorophenyl)ethyl]amino}methyl)phenyl]azetidin-2-one

• IUPAC Name: 1-[3-[[1-(5-bromo-2-fluorophenyl)ethylamino]methyl]phenyl]azetidin-2-one
• InChI: InChI=1S/C18H18BrFN2O/c1-12(16-10-14(19)5-6-17(16)20)21-11-13-3-2-4-15(9-13)22-8-7-18(22)23/h2-6,9-10,12,21H,7-8,11H2,1H3
• InChI Key: CTRNLKDGTHGLNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)Br)F)NCC2=CC(=CC=C2)N3CCC3=O
• Molecular Formula: C18H18BrFN2O
• Molecular Weight: 377.2 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and the types of atoms it contains. It may also include information on its physical appearance.

Synthesis Analysis

This involves the methods used to create the compound. It can include the types of reactions used, the conditions under which the reactions were carried out, and the yield of the final product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the compound. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It can include information on the reagents and conditions needed for the reactions, as well as the products formed.

Physical And Chemical Properties Analysis

This includes information on the compound’s melting and boiling points, solubility, stability, and reactivity.

Mechanism of Action

For biologically active compounds, the mechanism of action describes how the compound interacts with biological systems. This can include information on the specific proteins or enzymes it binds to, and the effects it has on cellular processes.

Safety and Hazards

This includes information on the compound’s toxicity, flammability, and other hazards. It may also include safety precautions that should be taken when handling the compound.

Future Directions

This could involve potential applications for the compound, areas of research that could be explored, and ways the synthesis or use of the compound could be improved.